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Compound of Interest

Compound Name: GSK547

Cat. No.: B607846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stability of GSK547, a potent

and selective RIPK1 inhibitor. The included protocols and data are intended to guide

researchers in the proper handling and use of this compound in various experimental settings.

GSK547 Solubility
GSK547 exhibits high solubility in dimethyl sulfoxide (DMSO) but is practically insoluble in

aqueous solutions and ethanol[1]. The solubility in DMSO can be influenced by factors such as

the purity and water content of the solvent; using fresh, anhydrous DMSO is recommended for

optimal dissolution[1]. Sonication or gentle warming can also aid in the dissolution process[2][3]

[4].

For in vivo studies, co-solvent systems are typically required to maintain GSK547 in solution.

Commonly used formulations include combinations of DMSO with PEG300, Tween-80, and

saline or corn oil[1][2][3].

Table 1: Solubility of GSK547 in Various Solvents
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Solvent/Syste
m

Concentration
(mg/mL)

Molar
Equivalent
(mM)

Notes Source(s)

DMSO 29 73.16

Use of fresh

DMSO is

recommended as

moisture can

reduce solubility.

[1]

DMSO 125 315.35
Sonication is

recommended.
[3]

DMSO 175 441.48

Ultrasonic

treatment may

be needed.

Hygroscopic

DMSO can

significantly

impact solubility.

[2]

Water Insoluble - - [1]

Ethanol Insoluble - - [1]

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.08 ≥ 5.25
A clear solution

is obtained.
[2]

10% DMSO,

40% PEG300,

5% Tween 80,

45% Saline

4 10.09

Sonication is

recommended.

Solvents should

be added

sequentially.

[3]

5% DMSO, 95%

(20% SBE-β-CD

in Saline)

≥ 2.5 ≥ 6.31
A clear solution

is obtained.
[2]
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10% DMSO,

90% Corn Oil
≥ 2.08 ≥ 5.25

A clear solution

is obtained.
[2]

Molecular Weight of GSK547: 396.39 g/mol

GSK547 Stability
Proper storage of GSK547 solutions is critical to prevent degradation and ensure experimental

reproducibility. Stock solutions in DMSO should be stored at low temperatures, with -80°C

being preferable for long-term stability. It is advisable to prepare single-use aliquots to avoid

repeated freeze-thaw cycles, which can degrade the compound[2][4]. While specific

degradation pathways in different solvents have not been extensively published, general best

practices for small molecule stability should be followed.

Table 2: Storage and Stability of GSK547 Solutions

Solvent
Storage
Temperature

Stability
Period

Notes Source(s)

DMSO -20°C 1 month
Store under

nitrogen.
[2]

DMSO -80°C 6 months
Store under

nitrogen.
[2]

In solvent

(general)
-80°C 1 year - [3]

Solid Powder -20°C 3 years - [3]

Experimental Protocols
Protocol for Determining Kinetic Solubility
This protocol outlines a general method for assessing the kinetic solubility of GSK547 in an

aqueous buffer, a critical parameter for in vitro assays. The shake-flask method followed by

analysis is a common approach[5].
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Materials:

GSK547 solid

Anhydrous DMSO

Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

Microcentrifuge tubes

Thermomixer or shaker

High-Performance Liquid Chromatography (HPLC) or LC-MS system

Procedure:

Prepare a Stock Solution: Create a high-concentration stock solution of GSK547 in DMSO

(e.g., 10 mM).

Dilution in Buffer: Add a small volume of the DMSO stock solution to a pre-determined

volume of the aqueous buffer in a microcentrifuge tube to achieve the desired final

concentration. The final DMSO concentration should be kept low (typically ≤1%) to minimize

its effect on solubility.

Equilibration: Incubate the tubes at a controlled temperature (e.g., room temperature or

37°C) with constant agitation for a set period (e.g., 1-2 hours) to allow the system to reach

equilibrium[5][6].

Separation of Undissolved Compound: Centrifuge the samples at high speed (e.g., >10,000

x g) for 15-30 minutes to pellet any precipitated compound.

Analysis: Carefully collect the supernatant and analyze the concentration of dissolved

GSK547 using a validated HPLC or LC-MS method[5]. The measured concentration

represents the kinetic solubility.

Protocol for Assessing Stability in Solution
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This protocol provides a framework for evaluating the stability of GSK547 in a chosen solvent

over time.

Materials:

GSK547 stock solution in the solvent of interest (e.g., DMSO, cell culture medium)

Incubators or water baths set to desired temperatures (e.g., 4°C, room temperature, 37°C)

HPLC or LC-MS system

Procedure:

Sample Preparation: Prepare a solution of GSK547 at a known concentration in the solvent

to be tested.

Incubation: Aliquot the solution into several vials and incubate them at different

temperatures[7]. Protect samples from light if the compound is known to be light-sensitive.

Time Points: At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove an aliquot from

each temperature condition[7]. The t=0 sample serves as the baseline.

Analysis: Analyze the samples immediately by HPLC or LC-MS to determine the

concentration of the parent GSK547 compound[7][8]. The appearance of new peaks may

indicate the formation of degradation products[7][9].

Data Analysis: Calculate the percentage of GSK547 remaining at each time point relative to

the initial concentration at t=0. Plot the percentage of remaining compound versus time for

each condition to visualize the stability profile.

Diagrams
GSK547 Signaling Pathway
GSK547 is a selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1)[1][2][3].

RIPK1 is a key mediator of cellular responses to inflammation and cell death signals,

particularly necroptosis, a form of programmed necrosis[10][11][12]. By inhibiting the kinase

activity of RIPK1, GSK547 can block the necroptotic pathway.
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Caption: GSK547 inhibits the kinase activity of RIPK1, blocking necroptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b607846?utm_src=pdf-body-img
https://www.benchchem.com/product/b607846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility and Stability
Assessment
The following diagram illustrates a logical workflow for characterizing the solubility and stability

of a compound like GSK547.
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Caption: Workflow for assessing the solubility and stability of GSK547.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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